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Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B15575988

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like 18:0 EPC Chloride (1,2-distearoyl-sn-glycero-3-
ethylphosphocholine, chloride salt) are paramount for laboratory safety and environmental
protection. This document provides essential safety and logistical information, including
operational and disposal plans, to ensure the safe management of this cationic lipid.

Chemical and Physical Properties

A summary of the key quantitative data for 18:0 EPC Chloride is presented below for easy

reference.
Property Value
Molecular Formula C46H93CINO8P
Molecular Weight 854.66 g/mol
Form Powder or liquid (in chloroform)
Storage Temperature -20°C
Purity >99% (TLC)

Safe Handling and Personal Protective Equipment
(PPE)
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Before handling 18:0 EPC Chloride, it is crucial to adhere to standard laboratory safety
protocols. This includes wearing appropriate personal protective equipment (PPE).

Recommended PPE:

» Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Compatible chemical-resistant gloves.

o Skin and Body Protection: Laboratory coat.

Disposal Procedures for 18:0 EPC Chloride

The recommended disposal method for 18:0 EPC Chloride is through a licensed chemical
waste disposal company. This ensures that the compound is managed in an environmentally
responsible and compliant manner. Do not dispose of this chemical down the drain or in regular
trash.

Step-by-Step Disposal Protocol:
e Segregation of Waste:

o If the 18:0 EPC Chiloride is in a solid (powder) form, it should be collected in a clearly
labeled, sealed container designated for solid chemical waste.

o Ifitis dissolved in a solvent (e.g., chloroform), it should be collected in a labeled container
for halogenated solvent waste.

o Container Labeling:

o Label the waste container clearly with "Hazardous Waste" and the full chemical name:
"18:0 EPC Chloride" or "1,2-distearoyl-sn-glycero-3-ethylphosphocholine, chloride salt".

o Indicate the approximate quantity of the waste.

o Storage of Waste:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15575988?utm_src=pdf-body
https://www.benchchem.com/product/b15575988?utm_src=pdf-body
https://www.benchchem.com/product/b15575988?utm_src=pdf-body
https://www.benchchem.com/product/b15575988?utm_src=pdf-body
https://www.benchchem.com/product/b15575988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Ensure the storage area is away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Follow all institutional and local regulations for hazardous waste disposal. The material
can be disposed of by removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

e Minor Spills (Powder):

[¢]

Wear appropriate PPE.

[¢]

Carefully sweep up the spilled material, avoiding dust generation.

Place the collected material into a labeled hazardous waste container.

o

o

Clean the spill area with a suitable solvent and then wash with soap and water.
e Minor Spills (in Solution):

o Wear appropriate PPE.

o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Place the absorbent material into a labeled hazardous waste container.

o Clean the spill area with a suitable solvent and then wash with soap and water.

For major spills, evacuate the area and contact your institution's emergency response team.
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 18:0 EPC
Chiloride.

Start: 18:0 EPC Chloride Waste Generated
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' '

Store in Designated Hazardous Waste Area

'

Contact EHS or Licensed Waste Contractor
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Figure 1. Disposal Workflow for 18:0 EPC Chloride

Click to download full resolution via product page

Figure 1. Disposal Workflow for 18:0 EPC Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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